Cas no 2171445-61-5 ((2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid
• CAS No: 2171445-61-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5772208
• PubChem ID: 165526372
• Update Time: 2025-06-14

(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171445-61-5
• (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid
• EN300-1494450

• Inchi： 1S/C27H34N2O5/c1-5-10-17(24(30)29-23(25(31)32)27(2,3)4)15-28-26(33)34-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22-23H,5,10,15-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,23-/m1/s1
• InChI Key： YRHOCVPFRMBFNZ-IRCUZVAFSA-N
• SMILES： O(C(NCC(C(N[C@H](C(=O)O)C(C)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid

Comprehensive Overview of (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid (CAS No. 2171445-61-5)

(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid (CAS No. 2171445-61-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique sterically hindered structure with a dimethylbutanoic acid backbone, making it valuable for designing peptide-based therapeutics and bioconjugation. Its Fmoc group ensures selective deprotection during solid-phase synthesis, aligning with modern green chemistry trends.

Recent advancements in drug discovery have heightened interest in custom amino acid derivatives like CAS 2171445-61-5. Researchers frequently search for "Fmoc-amino acid applications" or "peptide modification techniques," reflecting its relevance in targeted drug delivery and enzyme inhibition studies. The compound’s chiral purity (2S configuration) is critical for bioactivity optimization, a topic trending in AI-assisted molecular design platforms.

From a synthetic perspective, 2171445-61-5 exemplifies the growing demand for tailored building blocks in biologics development. Its pentanamido linker enables modular scaffold engineering, addressing queries like "how to improve peptide stability"—a frequent concern in biopharmaceutical forums. Analytical techniques such as HPLC and mass spectrometry are essential for verifying its purity, a detail often searched alongside "CAS 2171445-61-5 characterization."

The compound’s 3,3-dimethylbutanoic acid moiety contributes to lipophilicity modulation, a key parameter in BBB penetration studies—a hot topic in neurodegenerative disease research. This aligns with searches for "amino acids for CNS drugs" or "Fmoc-group removal protocols." Furthermore, its compatibility with automated peptide synthesizers makes it a staple in high-throughput screening workflows.

In summary, (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid bridges academic innovation and industrial applications, answering pressing needs in precision medicine and material science. Its multifaceted role ensures continued relevance in scientific databases and patent literature.